4-(3-Aminobenzo[d]furan-2-yl)-6-chlorochromen-2-one

• IUPAC Name: 4-(3-amino-1-benzofuran-2-yl)-6-chlorochromen-2-one
• InChI: InChI=1S/C17H10ClNO3/c18-9-5-6-14-11(7-9)12(8-15(20)21-14)17-16(19)10-3-1-2-4-13(10)22-17/h1-8H,19H2
• InChI Key: LKKQOEDHJPYYCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C3=CC(=O)OC4=C3C=C(C=C4)Cl)N
• Molecular Formula: C17H10ClNO3
• Molecular Weight: 311.7 g/mol

Description

The compound “4-(3-Aminobenzo[d]furan-2-yl)-6-chlorochromen-2-one” is a chemical compound with the molecular formula C17H10ClNO3. It is a derivative of chromen-2-one, which is a class of organic compounds known for their diverse range of biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as mass, color, volume, melting point, boiling point, and solubility. Unfortunately, specific information on the physical and chemical properties of “this compound” is not available.

Scientific Research Applications

Molecular Docking and Quantum Chemical Computations

A study on "4-Chloro-2-[(furan-2-ylmethyl)amino]-5-sulfamoylbenzoic Acid" utilized density functional theory (DFT) and molecular docking to analyze the compound's structure, vibrational frequencies, and potential as an anticonvulsant. This suggests that similar furan derivatives, including "4-(3-Aminobenzo[d]furan-2-yl)-6-chlorochromen-2-one," could have applications in drug discovery, particularly in exploring their binding affinities and interactions with biological targets (Charanya, Sampathkrishnan, & Balamurugan, 2022).

Synthesis of Energetic Materials

Compounds based on furan derivatives, such as "3-Amino-4-(5-methyl-1,2,4-oxadiazol-3-yl)furazan," have been synthesized and characterized for their potential as insensitive energetic materials. These materials demonstrate moderate thermal stabilities and insensitivity towards impact and friction, indicating that "this compound" could be explored for applications in materials science, specifically in the development of safer energetic compounds (Yu et al., 2017).

Antibacterial and Antioxidant Activities

Research on "Synthesis, Antibacterial, Antiurease, and Antioxidant Activities of Some New 1,2,4-Triazole Schiff Base and Amine Derivatives" demonstrates the potential of furan derivatives in medicinal chemistry. These compounds showed effective antiurease and antioxidant activities, suggesting that derivatives of "this compound" might also be valuable in the development of new antibacterial and antioxidant agents (Sokmen et al., 2014).

Mesomorphic Behavior Study

A study on new mesogens derived from a furan ring highlighted the synthesis and characterization of compounds with liquid crystalline phases. This research into the mesomorphic behavior of furan derivatives indicates potential applications in the field of liquid crystal display technologies and materials science. The study suggests that "this compound" could be explored for its liquid crystalline properties and applications in optoelectronic devices (Abdulnabi et al., 2020).

Safety and Hazards

The safety and hazards of a compound refer to its potential to cause harm to humans or the environment. Unfortunately, specific information on the safety and hazards of “4-(3-Aminobenzo[d]furan-2-yl)-6-chlorochromen-2-one” is not available.